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Compound of Interest

Compound Name: Potassium isobutyrate

Cat. No.: B101088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Potassium isobutyrate, the potassium salt of isobutyric acid, is a compound of interest in

various chemical and biological research fields. This document provides a comprehensive

overview of its core chemical and physical properties, detailed experimental protocols for its

synthesis and analysis, and visual representations of key processes. The information is

intended to serve as a technical resource for researchers, scientists, and professionals in drug

development.

Core Chemical and Physical Properties
Potassium isobutyrate is a white to almost white crystalline powder.[1][2][3] It is the

potassium salt of the branched-chain carboxylic acid, isobutyric acid.[4][5] The properties of

potassium isobutyrate and its parent acid are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b101088?utm_src=pdf-interest
https://www.benchchem.com/product/b101088?utm_src=pdf-body
https://www.benchchem.com/product/b101088?utm_src=pdf-body
https://cymitquimica.com/products/3B-I0107/potassium-isobutyrate/
https://labproinc.com/products/potassium-isobutyrate-25g-i0107-25g
https://www.tcichemicals.com/IN/en/p/I0107
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Isobutyric_acid
https://www.chemeurope.com/en/encyclopedia/Isobutyric_acid.html
https://www.benchchem.com/product/b101088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name potassium;2-methylpropanoate [6]

Synonyms Isobutyric Acid Potassium Salt [1][7]

CAS Number 19455-20-0
[1][2][3][6][7][8][9][10][11][12]

[13]

Molecular Formula C4H7KO2 [1][7][8][9][10][11]

Molecular Weight 126.20 g/mol [1][2][7][8][14]

Appearance
White to Almost white powder

to crystal
[1][3]

Purity >98.0% [1][3][7]

pKa of Isobutyric Acid 4.84 [5][15][16]

Boiling Point of Isobutyric Acid 153-155 °C [5][9][16]

Melting Point of Isobutyric Acid -47 °C [5][16]

Density 0.983 g/cm³ [9]

Solubility

Soluble in water. Salts of

isobutyric acid are more

soluble in water than the acid

itself.

[4][5][17]

Hygroscopic Nature Hygroscopic [2]

Solid Phase Heat Capacity

(Cp,solid)
166.95 J/mol·K at 298.15 K

Solid Phase Molar Entropy

(S°solid, 1 bar)
192.40 J/mol·K [14]

Synthesis and Purification
The primary method for synthesizing potassium isobutyrate is through a direct acid-base

neutralization reaction.[6]
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Experimental Protocol: Synthesis via Neutralization
Objective: To synthesize potassium isobutyrate from isobutyric acid and a potassium base.

Materials:

Isobutyric acid ((CH₃)₂CHCOOH)

Potassium hydroxide (KOH) or Potassium carbonate (K₂CO₃)

Solvent (e.g., deionized water, ethanol)

Magnetic stirrer and stir bar

Reaction flask

pH indicator or pH meter

Rotary evaporator (for solvent removal)

Drying oven or vacuum desiccator

Procedure using Potassium Hydroxide (KOH):

In a reaction flask, dissolve a known molar amount of isobutyric acid in a suitable solvent.

Slowly add an equimolar amount of potassium hydroxide solution to the isobutyric acid

solution while stirring continuously. The reaction is exothermic.

Monitor the pH of the reaction mixture. The endpoint is reached at a neutral pH.

Once the reaction is complete, remove the solvent using a rotary evaporator.

The resulting solid is potassium isobutyrate. Dry the product in a drying oven or under

vacuum to remove any residual water.

Reaction: (CH₃)₂CHCOOH + KOH → (CH₃)₂CHCOOK + H₂O[6]

Procedure using Potassium Carbonate (K₂CO₃):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b101088?utm_src=pdf-body
https://www.benchchem.com/product/b101088?utm_src=pdf-body
https://www.benchchem.com/product/b101088
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a reaction flask, dissolve a known molar amount of isobutyric acid in a suitable solvent.

Slowly add half the molar amount of potassium carbonate to the isobutyric acid solution

while stirring. This is because one mole of K₂CO₃ reacts with two moles of isobutyric acid.

Effervescence (release of CO₂) will be observed.

Continue stirring until the effervescence ceases, indicating the completion of the reaction.

Remove the solvent using a rotary evaporator.

Dry the resulting potassium isobutyrate solid.

Reaction: 2(CH₃)₂CHCOOH + K₂CO₃ → 2(CH₃)₂CHCOOK + H₂O + CO₂[6]

Isobutyric Acid
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Water
H₂O

+
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Synthesis of Potassium Isobutyrate.

Analytical Characterization
The identity and purity of synthesized potassium isobutyrate can be confirmed using several

analytical techniques.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of the isobutyrate anion is expected to show two main

signals: a doublet for the six equivalent methyl (CH₃) protons resulting from coupling with the

methine (CH) proton, and a septet for the single methine proton due to coupling with the six

methyl protons.[6]
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¹³C NMR: The carbon NMR spectrum will provide information on the chemical environment of

the carbon atoms in the isobutyrate structure.

Mass Spectrometry (MS)
Electrospray Ionization (ESI-MS): In negative-ion mode, the isobutyrate anion (C₄H₇O₂⁻)

would be detected at a mass-to-charge ratio (m/z) of 87.[6] In positive-ion mode, adducts

with potassium ions, such as [K(C₄H₇O₂) + K]⁺, may be observed.[6]

Infrared (IR) Spectroscopy
IR spectroscopy can be used to identify the characteristic functional groups. The spectrum of

potassium isobutyrate will show the absence of the broad O-H stretch of the carboxylic

acid and the presence of strong carboxylate (COO⁻) stretching vibrations.
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Potassium Isobutyrate

NMR Spectroscopy
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Mass Spectrometry
(ESI-MS) IR Spectroscopy

Purity and Structural
Confirmation

Click to download full resolution via product page

Analytical Workflow for Characterization.

Safety and Handling
Hazards: Potassium isobutyrate may cause skin irritation, serious eye irritation, and

respiratory tract irritation.[18]
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Handling: Use in a well-ventilated area.[18] Avoid breathing dust.[18] Wear protective gloves,

clothing, and eye protection.[18] Wash hands thoroughly after handling.[18]

Storage: Store at 4°C in a sealed container, away from moisture.[7] The compound is

hygroscopic.[2]

Concluding Remarks
This technical guide has provided a detailed overview of the chemical properties, synthesis,

and analysis of potassium isobutyrate. The data and protocols presented herein are intended

to support researchers and scientists in their work with this compound. Adherence to

appropriate safety protocols is essential when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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